Cas no 1806334-87-1 (3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine)

3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with iodine at the 3-position, a thiol group at the 4-position, and a trifluoromethyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine and thiol groups offer versatile sites for cross-coupling and nucleophilic substitution reactions, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its well-defined functionalization potential makes it particularly useful for constructing complex molecules, including bioactive compounds. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.

3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine structure

1806334-87-1 structure

Product Name:3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine

CAS No:1806334-87-1

MF:C₆H₃F₃INS

MW:305.059402704239

CID:4906850

Update Time:2025-05-19

3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine
- Inchi： 1S/C6H3F3INS/c7-6(8,9)3-1-11-2-4(10)5(3)12/h1-2H,(H,11,12)
- InChI Key： GQWZWNHIXXOJDS-UHFFFAOYSA-N
- SMILES： IC1=CNC=C(C(F)(F)F)C1=S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 279
XLogP3: 2.3
Topological Polar Surface Area: 44.1

3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004539-250mg	3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine	1806334-87-1	95%	250mg	$999.60	2022-03-31
Alichem	A029004539-500mg	3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine	1806334-87-1	95%	500mg	$1,617.60	2022-03-31
Alichem	A029004539-1g	3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine	1806334-87-1	95%	1g	$3,010.80	2022-03-31

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Additional information on 3-Iodo-4-mercapto-5-(trifluoromethyl)pyridine

3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine (CAS No. 1806334-87-1) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, a class of six-membered aromatic rings with one nitrogen atom. The presence of three distinct functional groups—iodine, mercapto (-SH), and trifluoromethyl (-CF₃)—confers it with versatile chemical properties and potential applications.

The structure of 3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine is characterized by a pyridine ring with substituents at positions 3, 4, and 5. The iodine atom at position 3 introduces electron-withdrawing effects, while the mercapto group at position 4 imparts nucleophilic and redox properties. The trifluoromethyl group at position 5 is highly electronegative and contributes to the compound's stability and reactivity. These features make it an ideal candidate for exploring novel chemical transformations and applications.

Recent studies have highlighted the potential of 3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine in drug discovery. Its ability to act as a scaffold for bioactive molecules has been demonstrated in various pharmacological assays. For instance, researchers have investigated its role as an antioxidant agent due to the redox activity of the mercapto group. Additionally, the trifluoromethyl group enhances lipophilicity, which is crucial for drug absorption and bioavailability.

In materials science, 3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine has been explored as a precursor for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The mercapto group facilitates metal-ligand interactions, while the trifluoromethyl group provides structural rigidity. These properties make it a valuable building block for designing porous materials with applications in gas storage and catalysis.

The synthesis of 3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound.

From an environmental perspective, 3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine exhibits low toxicity under standard laboratory conditions. However, its handling requires adherence to standard safety protocols due to the presence of reactive functional groups. Researchers are actively exploring its biodegradation pathways to ensure sustainable use in industrial applications.

In conclusion, 3-Iodo-4-Mercapto-5-(Trifluoromethyl)Pyridine (CAS No. 1806334-87-1) is a multifaceted compound with promising applications across diverse scientific domains. Its unique combination of functional groups makes it a valuable tool for advancing chemical research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.